3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine

• IUPAC Name: 3-iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine
• InChI: InChI=1S/C8H4F3IN2/c9-8(10,11)4-1-5-6(12)3-14-7(5)13-2-4/h1-3H,(H,13,14)
• InChI Key: NSRVALWCFIYTLR-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NC2=C1C(=CN2)I)C(F)(F)F
• Molecular Formula: C8H4F3IN2
• DSSTOX Substance ID: DTXSID40673939
• Molecular Weight: 312.03 g/mol
• CAS RN: 1142192-57-1

Description

“3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine” is a chemical compound with the molecular formula C6H3F3IN. It is a white solid with a molecular weight of 273. This compound is used as a pharmaceutical intermediate and as an advanced chemical intermediate.

Synthesis Analysis

Trifluoromethylpyridines (TFMP) and its derivatives, including “this compound”, have been synthesized and applied in the agrochemical and pharmaceutical industries. The major use of TFMP derivatives is in the protection of crops from pests. More than 20 new TFMP-containing agrochemicals have acquired ISO common names.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the linear formula: C6H3F3IN.

Chemical Reactions Analysis

“this compound” undergoes microwave-assisted coupling with heterocyclic compounds (pyrazole, imidazole, pyrrole and indole) to afford the corresponding N -3-pyridinyl-substituted heterocyclic compounds.

Physical And Chemical Properties Analysis

“this compound” is a white solid. It has a molecular weight of 273.

Scientific Research Applications

Halogen Exchange and Electrophilic Substitutions

3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine plays a crucial role in halogen exchange and electrophilic substitutions. Mongin et al. (1998) demonstrated the conversion of 2-chloro-6-(trifluoromethyl)pyridine into its 3-iodo derivative, which can be used as a starting material for further reactions involving halogen/metal exchange and electrophilic trapping (Mongin, Tognini, Cottet, & Schlosser, 1998).

Synthesis and Structural Characterization

Chernov'yants et al. (2011) explored the behavior of 5-trifluoromethyl-pyridine-2-thione towards molecular iodine, leading to the formation of a n–σ* complex with significant structural characteristics. This study emphasizes the potential of this compound in forming structurally unique compounds (Chernov'yants, Burykin, Starikova, & Erofeev, 2011).

Functionalization for Agrochemicals and Functional Materials

Minakata et al. (1992) investigated the functionalization of 1H-pyrrolo[2,3-b]pyridine, aiming to develop new compounds for agrochemical and functional material applications. This includes introducing amino groups and creating multidentate agents, highlighting the versatility of this compound in synthesizing functional materials (Minakata, Itoh, Komatsu, & Ohshiro, 1992).

Development of Novel Heterocyclic Compounds

Ryzhkova et al. (2023) described the synthesis of 5H-Chromeno[2,3-b]pyridines, which possess industrial, biological, and medicinal properties, using this compound as a key intermediate. This underscores its role in creating biologically active heterocyclic compounds (Ryzhkova, Ryzhkov, Maslov, & Elinson, 2023).

Metal-Free Formation of Iodo-Pyrrolo[3',2':4,5]imidazo-Pyridines

Tber et al. (2015) demonstrated the metal-free formation of 3-iodo-1H-pyrrolo[3',2':4,5]imidazo-[1,2-a]pyridines and [1,2-b]pyridazines, showing the utility of this compound in diverse scaffold formation. This has implications for pharmaceutical research and synthesis (Tber, Hiebel, El Hakmaoui, Akssira, Guillaumet, & Berteina‐Raboin, 2015).

Mechanism of Action

Target of Action

It’s known that trifluoromethylpyridines (tfmps), a group to which this compound belongs, are widely used in the pharmaceutical and agrochemical industries . The specific targets can vary depending on the exact structure of the TFMP and its intended use.

Mode of Action

The biological activities of tfmp derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety .

Biochemical Pathways

Tfmp derivatives are known to have a wide range of applications in the pharmaceutical and agrochemical industries, suggesting they may interact with a variety of biochemical pathways .

Result of Action

Tfmp derivatives are known for their superior pest control properties when compared to traditional phenyl-containing insecticides , suggesting that they may have potent biological activity.

Future Directions

The development of fluorinated organic chemicals, including “3-Iodo-5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine”, is becoming an increasingly important research topic. It is expected that many novel applications of TFMP will be discovered in the future.